Methyl 3-(2-methoxyphenyl)-3-oxopropanoate

• IUPAC Name: methyl 3-(2-methoxyphenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H12O4/c1-14-10-6-4-3-5-8(10)9(12)7-11(13)15-2/h3-6H,7H2,1-2H3
• InChI Key: OEIWRCBBMGTEMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)CC(=O)OC
• Molecular Formula: C11H12O4
• DSSTOX Substance ID: DTXSID50374884
• Molecular Weight: 208.21 g/mol
• CAS No.: 54177-02-5

Description

Methyl 3-(2-methoxyphenyl)-3-oxopropanoate, also known as this compound, is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Azirine Ring Expansion and Pyrrol-2-one Derivatives Synthesis

Methyl 3-(2-methoxyphenyl)-3-oxopropanoate is involved in the Wolff rearrangement process catalyzed by Rh2(OAc)4, leading to the formation of ketenes, which are then added to 2Н-azirines. This reaction opens the three-membered ring at the N–C(2) bond, forming 3,4-dihydro-2Н-pyrrol-2-one derivatives. These derivatives can isomerize to more stable 1Н-pyrrol-2(3H)-one derivatives or incorporate a water molecule at the C=N bond (Rostovskii, Novikov, Khlebnikov, & Yufit, 2017).

Synthesis of Cardiovascular Drug Precursors

This compound plays a role in the asymmetric reduction to produce enantiomerically pure diltiazem precursors. A carbonyl reductase from Candida parapsilosis has shown high stereoselectivity for the keto substituent at the C3-position of this compound. This bio-reduction process represents a highly productive and eco-friendly route for the industrial synthesis of diltiazem (Chen, Xuan, Chen, Ni, Pan, & Xu, 2021).

Crystal Structure Analysis

In crystallography, this compound has been analyzed for its molecular structure and interactions. The compound's molecule, when reacted with ethyl 2-oxopropanoate, forms a structure where the rings are not in the same plane, leading to various inclinations and interactions within the crystal (Cheng, Meng, Tian, Yan, Wang, Qian, & Wang, 2022).

Fungicidal Activity

This compound derivatives have been investigated for their fungicidal activity. Specifically, certain compounds synthesized from 7-hydroxycoumarins and this ester have shown efficacy against cucumber downy mildew, highlighting its potential in agricultural applications (Liu, Li, Guan, Zhang, & Li, 2007).

Microbial Asymmetric Reduction

This compound has been reduced using microorganisms like Mucor ambiguus and Trichoderma viride to produce chiral alcohols with high enantioselectivity. These microbial processes open avenues for synthesizing optically active pharmaceutical intermediates in an environmentally friendly manner (Nishida, Matsumae, Machida, & Shibatani, 1995).

Synthesis routes and methods I

Procedure details

Bis-(trimethylsilyl)amine (158.2 mL, 0.750 mol) was dissolved in 150 mL of THF and cooled to −78° C. with the aid of a dry ice/acetone bath. N-butyl lithium (2.5 M in hexane, 300 mL, 0.750 mol) was introduced via cannula into the system and stirred at that temperature for 20 min. 4-methoxy acetophenone (51.20 g, 0.340 mol) was added via a solid addition funnel and stirred at −78° C. for 3 h. Dimethylcarbonate (87.0 mL, 1.02 mol) was added via cannula and the system allowed to stir overnight with warming to room temperature. The solution was acidified with 10% HCl, diluted with 1 liter of EtOAc and washed three times with 400 mL of 10% HCl. The organics were dried over MgSO4, filtered through a silica gel plug and the volatiles removed in vacuum. The title compound was obtained as a viscous brown oil (65.09 g, 91.7%) MS (NH3-DCI) 347.9 (M+H)+.

Synthesis routes and methods II

Procedure details

58.5 g (1.08 mol) of sodium ethanolate are added to 500 ml of dimethyl carbonate. The mixture is then heated to boiling and traces of methanol are removed by distillation. 153.5 g (1.02 mol) of 2-methoxyacetophenone are allowed to drip in at 86° C. with vigorous stirring during the course of 4.5 hours. (If the reaction mixture becomes too viscous, a further addition of dimethyl carbonate is recommended.) The mixture is then subsequently stirred for a further 30 minutes and the solvent is removed by distillation under reduced pressure. After cooling to room temperature, 350 ml of water and 70 ml of glacial acetic acid are added and the mixture is stirred overnight. The oil formed is separated off and the aqueous phase is extracted by shaking with a total of 300 ml of ethyl acetate. The combined organic phases are first washed with a 6% strength sodium hydrogen carbonate solution (100 ml), then with a sodium chloride solution (the sodium chloride promotes the phase separation). After drying the ethyl acetate phase over sodium sulfate, filtration and after removing the solvent on a rotary evaporator, the remaining oil is distilled in a high vacuum.